Cas no 1477-19-6 (Benzarone)

Benzarone structure
Benzarone structure
Product Name:Benzarone
CAS No:1477-19-6
MF:C17H14O3
MW:266.291265010834
MDL:MFCD00867417
CID:41440
Update Time:2025-04-18

Benzarone Chemical and Physical Properties

Names and Identifiers

    • (2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
    • 2-Ethyl-3-(4-hydroxybenzoyl)benzofuran
    • (2-Ethyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
    • Benzarone
    • (2-ETHYL-1-BENZOFURAN-3-YL)(4-HYDROXYPHENYL)METHANONE
    • Benzaron
    • Fagivil
    • Fragivil
    • Fragivix
    • Vasoc
    • Venagil
    • NSC 82134
    • L 2197
    • Benzbromarone Impurity C
    • 2-Ethyl-3-p-hydroxybenzoylbenzofuran
    • 2-Ethyl-3-benzofuranyl-p-hydroxyphenyl ketone
    • Benzarone [INN:DCF]
    • Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxyphenyl)-
    • Benzaronum [INN-Latin]
    • Benzarona [INN-Spanish]
    • L 2197-Labaz
    • 2-Ethyl-3-(p-hydroxybenzoyl)benzofuran
    • 2-Ethyl-4'-hydroxy-3-benzoylbenzofuran
    • 2-Ethyl-3-benzofuranyl p-hydroxyphenyl ketone
    • KETONE, 2-ETHYL-3-BEN
    • MDL： MFCD00867417
    • Inchi： 1S/C17H14O3/c1-2-14-16(13-5-3-4-6-15(13)20-14)17(19)11-7-9-12(18)10-8-11/h3-10,18H,2H2,1H3
    • InChI Key： RFRXIWQYSOIBDI-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1CC
    • BRN： 0222901

Computed Properties

  • Exact Mass: 266.09400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.4
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Density: 1.1601 (rough estimate)
  • Melting Point: 124.0 to 128.0 deg-C
  • Boiling Point: 473.6°C at 760 mmHg
  • Refractive Index: 1.5490 (estimate)
  • PSA: 50.44000
  • LogP: 3.93180

Benzarone Security Information

Benzarone Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzarone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
B0490000
Benzarone
 1477-19-6 European Pharmacopoeia (EP) Reference Standard
￥2654.27 2022-02-23
TRC
B185150-10mg
Benzarone
 1477-19-6
10mg
 $ 65.00 2023-04-19
TRC
B185150-25mg
Benzarone
 1477-19-6
25mg
 $ 75.00 2023-04-19
TRC
B185150-100mg
Benzarone
 1477-19-6
100mg
 $ 92.00 2023-04-19
TRC
B185150-250mg
Benzarone
 1477-19-6
250mg
 $ 121.00 2023-04-19
TRC
B185150-1g
Benzarone
 1477-19-6
1g
 $ 155.00 2023-04-19
TRC
B185150-10g
Benzarone
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 $ 942.00 2023-04-19
Chemenu
CM156347-1g
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
 1477-19-6 97%
1g
 $102 2021-06-08
Chemenu
CM156347-5g
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
 1477-19-6 97%
5g
 $355 2021-06-08
Chemenu
CM156347-10g
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
 1477-19-6 97%
10g
 $589 2021-06-08

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